Cas no 1227581-03-4 (6-Fluoro-3-methoxy-2-methylpyridine)

• Product Name: 6-Fluoro-3-methoxy-2-methylpyridine
• CAS No: 1227581-03-4
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD16611223
• CID: 4764240
• Update Time: 2025-06-15

6-Fluoro-3-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methoxy-2-methylpyridine
• Y3903

• MDL： MFCD16611223
• Inchi： 1S/C7H8FNO/c1-5-6(10-2)3-4-7(8)9-5/h3-4H,1-2H3
• InChI Key： BIEWEUUINRCYQM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1

Additional information on 6-Fluoro-3-methoxy-2-methylpyridine

Professional Introduction to 6-Fluoro-3-methoxy-2-methylpyridine (CAS No: 1227581-03-4)

6-Fluoro-3-methoxy-2-methylpyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic aromatic molecule, identified by the CAS number 1227581-03-4, has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. The presence of both fluorine and methoxy substituents on the pyridine ring imparts distinct electronic and steric effects, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, featuring a pyridine core with a fluoro group at the 6-position and a methoxy group at the 3-position, along with a methyl group at the 2-position, contributes to its reactivity and utility. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interaction with biological targets. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in pharmaceutical design.

In recent years, 6-Fluoro-3-methoxy-2-methylpyridine has been extensively studied for its potential in developing novel therapeutic agents. Its structural motif is frequently incorporated into drug candidates targeting various diseases, including oncology, neurology, and infectious diseases. The compound's ability to serve as a building block for more complex molecules has made it indispensable in medicinal chemistry research.

One of the most compelling aspects of CAS No: 1227581-03-4 is its role in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The fluorinated pyridine derivatives exhibit high selectivity and potency against specific kinases, making them promising candidates for clinical development. For instance, recent studies have demonstrated the efficacy of compounds derived from 6-Fluoro-3-methoxy-2-methylpyridine in inhibiting tyrosine kinases, which are overexpressed in many solid tumors.

The methoxy group in the molecule also contributes to its pharmacological profile by participating in hydrogen bonding interactions with biological targets. This feature is particularly advantageous in designing molecules that require precise binding to protein receptors. Additionally, the methyl group at the 2-position enhances the compound's lipophilicity, facilitating membrane permeability and improving oral bioavailability.

Advances in synthetic methodologies have further expanded the utility of 6-Fluoro-3-methoxy-2-methylpyridine. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives, opening new avenues for drug discovery. These methods have not only improved yield but also reduced the environmental impact of synthetic processes, aligning with green chemistry principles.

The compound's significance extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies utilize CAS No: 1227581-03-4 as a key intermediate in large-scale synthesis of active pharmaceutical ingredients (APIs). Its robust chemical properties ensure consistent quality and performance across different batches, meeting stringent regulatory requirements.

In conclusion, 6-Fluoro-3-methoxy-2-methylpyridine represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists and drug developers. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of therapeutic innovation.